Cas no 2227649-36-5 ((1S)-2-amino-1-(1-benzofuran-5-yl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(1-benzofuran-5-yl)ethan-1-ol
• CAS No: 2227649-36-5
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 6050766
• PubChem ID: 96590436
• Update Time: 2025-06-08

(1S)-2-amino-1-(1-benzofuran-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(1-benzofuran-5-yl)ethan-1-ol
• 2227649-36-5
• EN300-1740620

• Inchi： 1S/C10H11NO2/c11-6-9(12)7-1-2-10-8(5-7)3-4-13-10/h1-5,9,12H,6,11H2/t9-/m1/s1
• InChI Key： CGSFSBJFIIVPFC-SECBINFHSA-N
• SMILES： O1C=CC2=C1C=CC(=C2)[C@@H](CN)O

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 59.4Ų

Additional information on (1S)-2-amino-1-(1-benzofuran-5-yl)ethan-1-ol

(1S)-2-Amino-1-(1-Benzofuran-5-yl)ethan-1-ol (CAS No. 2227649-36-5): A Comprehensive Overview

(1S)-2-Amino-1-(1-benzofuran-5-yl)ethan-1-ol (CAS No. 2227649-36-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and biological properties. This compound, also known as (1S)-α-amino-(1-benzofuran-5-yl)ethanol, is characterized by its chiral center and the presence of a benzofuran moiety, which contributes to its potential therapeutic applications.

The chemical structure of (1S)-2-amino-1-(1-benzofuran-5-yl)ethan-1-ol is defined by a benzofuran ring attached to an amino alcohol group. The benzofuran ring, a six-membered aromatic ring fused with a five-membered furan ring, imparts significant stability and aromaticity to the molecule. The chiral center at the carbon atom adjacent to the amino group further enhances the compound's potential for enantioselective interactions with biological targets.

Recent studies have highlighted the importance of (1S)-2-amino-1-(1-benzofuran-5-yl)ethan-1-ol in various biological processes. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells. Specifically, it has been found to inhibit the growth of breast cancer cells by interfering with key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, (1S)-2-amino-1-(1-benzofuran-5-yl)ethan-1-ol has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the development of new therapeutic strategies for inflammatory diseases.

The synthesis of (1S)-2-amino-1-(1-benzofuran-5-yl)ethan-1-ol has been optimized through various methods, including asymmetric synthesis and catalytic processes. One notable approach involves the use of chiral catalysts to achieve high enantioselectivity during the synthesis. This ensures that the desired enantiomer is produced in high yield and purity, which is crucial for pharmaceutical applications.

Clinical trials involving (1S)-2-amino-1-(1-benzofuran-5-yl)ethan-1-ol are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical evaluation.

The pharmacokinetic properties of (1S)-2-amino-1-(1-benzofuran-5-yl)ethan-1-ol have also been extensively studied. Research indicates that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. Its high bioavailability and long half-life make it suitable for once-daily dosing regimens.

In conclusion, (1S)-2-amino-1-(1-benzofuran-5-yl)ethan-1-ol (CAS No. 2227649-36-5) represents a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its importance in the field of medicinal chemistry and drug discovery.